6(2)-thiopanose
6(2)-thiopanose
Brand Name:
Vulcanchem
CAS No.:
143801-13-2
VCID:
VC0140070
InChI:
InChI=1S/C18H32O15S/c19-1-5(22)9(23)10(24)6(2-20)31-17-15(29)13(27)12(26)8(32-17)4-34-18-16(30)14(28)11(25)7(3-21)33-18/h2,5-19,21-30H,1,3-4H2/t5-,6+,7-,8-,9-,10-,11-,12-,13+,14+,15-,16-,17+,18-/m1/s1
SMILES:
C(C1C(C(C(C(O1)SCC2C(C(C(C(O2)OC(C=O)C(C(C(CO)O)O)O)O)O)O)O)O)O)O
Molecular Formula:
C18H32O15S
Molecular Weight:
520.5 g/mol
6(2)-thiopanose
CAS No.: 143801-13-2
Main Products
VCID: VC0140070
Molecular Formula: C18H32O15S
Molecular Weight: 520.5 g/mol
| CAS No. | 143801-13-2 |
|---|---|
| Product Name | 6(2)-thiopanose |
| Molecular Formula | C18H32O15S |
| Molecular Weight | 520.5 g/mol |
| IUPAC Name | (2R,3S,4R,5R)-3,4,5,6-tetrahydroxy-2-[(2S,3R,4S,5S,6S)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylmethyl]oxan-2-yl]oxyhexanal |
| Standard InChI | InChI=1S/C18H32O15S/c19-1-5(22)9(23)10(24)6(2-20)31-17-15(29)13(27)12(26)8(32-17)4-34-18-16(30)14(28)11(25)7(3-21)33-18/h2,5-19,21-30H,1,3-4H2/t5-,6+,7-,8-,9-,10-,11-,12-,13+,14+,15-,16-,17+,18-/m1/s1 |
| Standard InChIKey | DWLHGQMLURLXIT-PUFVZKSTSA-N |
| Isomeric SMILES | C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)SC[C@@H]2[C@H]([C@@H]([C@H]([C@H](O2)O[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O)O)O)O)O)O)O)O |
| SMILES | C(C1C(C(C(C(O1)SCC2C(C(C(C(O2)OC(C=O)C(C(C(CO)O)O)O)O)O)O)O)O)O)O |
| Canonical SMILES | C(C1C(C(C(C(O1)SCC2C(C(C(C(O2)OC(C=O)C(C(C(CO)O)O)O)O)O)O)O)O)O)O |
| Synonyms | 6'-S-glucopyranosyl-6'-thiomaltose 6(2)-thiopanose |
| PubChem Compound | 3037896 |
| Last Modified | Nov 11 2021 |
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